Cas no 2228948-61-4 (3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride)

• Product Name: 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride
• CAS No: 2228948-61-4
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• CID: 5992740
• PubChem ID: 165662851
• Update Time: 2025-10-29

3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride
• [3-(trifluoromethyl)pyridin-4-yl]methanesulfonyl chloride
• EN300-2001920
• 2228948-61-4

• Inchi： 1S/C7H5ClF3NO2S/c8-15(13,14)4-5-1-2-12-3-6(5)7(9,10)11/h1-3H,4H2
• InChI Key： SVRZTFIQDMGOEZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CN=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 258.9681618g/mol
• Monoisotopic Mass: 258.9681618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride

Professional Introduction to 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride (CAS No. 2228948-61-4)

3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride, identified by its CAS number 2228948-61-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The trifluoromethyl group is a key feature of this compound, as it is known to enhance the metabolic stability and lipophilicity of drug candidates. This property is particularly advantageous in the design of small-molecule drugs, where optimizing pharmacokinetic profiles is crucial for achieving desired therapeutic effects. The sulfonyl chloride moiety, on the other hand, provides a reactive site for further functionalization, allowing chemists to introduce diverse substituents and tailor the compound's properties to specific applications.

In recent years, there has been a surge in research focused on the development of new pharmaceuticals with enhanced efficacy and reduced side effects. The compound 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride has emerged as a promising intermediate in this context. Its structural features make it a versatile tool for medicinal chemists, enabling the synthesis of a wide range of derivatives with potential therapeutic applications. For instance, researchers have explored its utility in the preparation of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapies. The pyridin-4-yl scaffold is a common motif in many drugs due to its ability to interact with biological targets such as enzymes and receptors. By incorporating a trifluoromethyl group and a sulfonyl chloride moiety, chemists can fine-tune the interactions between the compound and its target, leading to improved binding affinity and selectivity. This approach has been successfully applied in the development of drugs that modulate pathways involved in neurodegenerative disorders, cardiovascular diseases, and infectious diseases.

The reactivity of the sulfonyl chloride group also makes 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride a valuable reagent in synthetic chemistry. It can be readily used to introduce sulfonyl groups into other molecules through nucleophilic substitution reactions. This property has been exploited in various synthetic strategies, including the preparation of sulfonamides, which are important pharmacophores in many drugs. The ability to functionalize this compound at multiple sites provides chemists with considerable flexibility in designing complex molecular architectures.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where such compounds can contribute to improved device performance due to their ability to absorb light across a broad spectrum.

The synthesis of 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride presents an interesting challenge from a chemical perspective. While there are several established methods for preparing sulfonyl chlorides, incorporating both a trifluoromethyl group and a pyridine ring requires careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have made it possible to achieve these goals more efficiently than ever before. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired pyridine framework, while palladium-catalyzed trifluoromethylation techniques have been used to introduce the trifluoromethyl group.

The growing interest in this compound underscores its importance as a building block for future innovations. As research continues to uncover new applications for 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride, it is likely that its utility will expand into additional areas beyond pharmaceuticals and materials science. The ability to modify its structure while retaining its core functional groups offers endless possibilities for developing novel compounds with tailored properties.

In conclusion, 3-(trifluoromethyl)pyridin-4-ylmethanesulfonyl chloride, with its CAS number CAS No. 2228948-61-4, represents a significant advancement in synthetic chemistry and drug development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to create innovative therapeutics with improved efficacy and safety profiles. As research progresses, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and beyond.